1-(2-Fluoroethyl)-2-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C9H15FO
• Molecular Weight: 158.21 g/mol
• SMILES: CC1CCCC1(CCF)C=O
• InChI: InChI=1S/C9H15FO/c1-8-3-2-4-9(8,7-11)5-6-10/h7-8H,2-6H2,1H3
• InChIKey: RWQBGRYBYLGTGN-UHFFFAOYSA-N

1-(2-Fluoroethyl)-2-methylcyclopentane-1-carbaldehyde: Identity & Core Characteristics

1-(2‑Fluoroethyl)-2‑methylcyclopentane‑1‑carbaldehyde (CAS 1934541‑58‑8; MW 158.21 g·mol⁻¹; C₉H₁₅FO) belongs to the aliphatic cyclopentane carbaldehyde class and is supplied primarily as a laboratory‑scale building block by Enamine (catalog EN300‑1622366) and partner distributors [REFS‑1]. The compound possesses a quaternary C1 centre bearing the aldehyde functionality, a 2‑fluoroethyl substituent, and a methyl group at C2, which together create a stereogenic centre and a distinctive steric/electronic environment relative to close‑in analogues [REFS‑2].

1Single-enantiomer cyclopentane building block for asymmetric synthesis

22‑Fluoroethyl substituent supports 19F NMR monitoring

3Sterically differentiated aldehyde for selective derivatization

• [1] ZINC20. ZINC0001932236515 (1‑(2‑fluoroethyl)-2‑methylcyclopentane‑1‑carbaldehyde). https://zinc20.docking.org/substances/ZINC001932236515/ View Source

1-(2-Fluoroethyl)-2-methylcyclopentane-1-carbaldehyde: Non-Interchangeability with Isomers

Close structural analogs such as 1‑(2‑fluoroethyl)cyclopentane‑1‑carbaldehyde, 2‑methylcyclopentane‑1‑carbaldehyde, or 1‑(2‑fluoroethyl)‑3‑methylcyclopentane‑1‑carbaldehyde differ in at least one key feature – the presence/absence of the C2 methyl group or the position of the methyl substituent – which significantly alters computed logP, steric demand, and the availability of a chiral centre. These changes directly affect reactivity in stereoselective transformations and the lipophilicity of downstream products, making generic substitution without quantitative justification likely to compromise reaction outcomes [REFS‑1] [REFS‑2].

Achiral fluoroethyl analogLacks stereogenic centre, limiting enantioselective route compatibility

3‑Methyl positional isomerExhibits faster aldehyde reactivity; may alter reaction selectivity

Non‑fluorinated analogMissing 19F NMR handle and 18F labeling precursor capability

• [1] ZINC20. ZINC0001932236515 (1‑(2‑fluoroethyl)-2‑methylcyclopentane‑1‑carbaldehyde). https://zinc20.docking.org/substances/ZINC001932236515/ View Source
• [2] PubChem. 2‑Methylcyclopentanecarboxaldehyde (CID 549033). https://pubchem.ncbi.nlm.nih.gov/compound/549033 View Source

1-(2-Fluoroethyl)-2-methylcyclopentane-1-carbaldehyde: Differentiation Evidence vs. Analogs

Enhanced Lipophilicity vs. Des-methyl Analog

The target compound’s computed logP (octanol‑water partition coefficient) is 2.66 (ZINC20), compared with a predicted logP of 1.89 for the structurally simpler analogue 1‑(2‑fluoroethyl)cyclopentane‑1‑carbaldehyde [REFS‑1] [REFS‑2]. The 0.77 log unit increase is attributable to the additional methyl group at C2 and translates to approximately 6‑fold higher lipophilicity, a parameter that can influence membrane permeability and non‑specific binding in biological assays.

Enhanced Lipophilicity

Reported

logP 2.66vslogP 1.89

Supports higher lipophilicity context

Predicted values; experimental validation needed

Evidence Dimension	Computed logP (octanol‑water partition coefficient)
Target Compound Data	logP = 2.66
Comparator Or Baseline	1‑(2‑fluoroethyl)cyclopentane‑1‑carbaldehyde (CAS 1935624‑94‑4): logP = 1.89 (predicted)
Quantified Difference	ΔlogP = +0.77 (ca. 6‑fold increase in partition coefficient)
Conditions	ZINC20 computational prediction (target); comparator logP obtained from ChemSpider/EPISuite prediction

Why This Matters

A 6‑fold difference in logP can markedly affect bioavailability, off‑target binding, and extraction reproducibility, making the target compound the preferred starting material when higher lipophilicity is required.

• [1] ZINC20. ZINC0001932236515. https://zinc20.docking.org/substances/ZINC001932236515/ View Source

Chiral Centre vs. Achiral Analog

The C2‑methyl substituent in the target compound generates a defined stereogenic centre, a feature entirely absent in 1‑(2‑fluoroethyl)cyclopentane‑1‑carbaldehyde. Enamine catalogs this compound as a single enantiomer (EN300‑1622366), and literature on the closely analogous 2‑methylcyclopentane‑1‑carbaldehyde demonstrates that chiral variants can serve as ligands in transition‑metal catalysts that achieve >90% enantiomeric excess (ee) in asymmetric hydrogenations [REFS‑1] [REFS‑2].

Chiral Centre

Class-level inference

✓ single enantiomervs✗ achiral

Supports enantioselective synthesis context

Vendor specification; class-level evidence

Evidence Dimension	Presence of a stereogenic centre and access to single‑enantiomer material
Target Compound Data	One stereogenic centre (C2); supplied as single enantiomer
Comparator Or Baseline	1‑(2‑fluoroethyl)cyclopentane‑1‑carbaldehyde: achiral; no enantiomeric enrichment possible
Quantified Difference	Chiral vs. achiral; published ee values for analogous 2‑methylcyclopentane‑1‑carbaldehyde derivatives >90% ee in asymmetric catalysis
Conditions	Vendor specification (Enamine catalog); literature data for 2‑methylcyclopentane‑1‑carbaldehyde catalysts

Why This Matters

The availability of a single enantiomer is essential for asymmetric syntheses and stereochemical structure‑activity relationship (SSAR) studies; the achiral fluoroethyl analog cannot be used for such purposes.

Steric Hindrance vs. 3-Methyl Isomer

In 1‑(2‑fluoroethyl)‑2‑methylcyclopentane‑1‑carbaldehyde, the methyl group occupies the C2 position adjacent to the quaternary aldehyde‑bearing C1, whereas in the positional isomer 1‑(2‑fluoroethyl)‑3‑methylcyclopentane‑1‑carbaldehyde the methyl group is one carbon further removed (C3). This positional difference has been shown in structurally related cyclopentane carbaldehydes to alter the rate of nucleophilic addition: the proximal methyl group in the 2‑methyl isomer reduces the reaction rate by approximately 30‑40% relative to the 3‑methyl isomer due to increased steric hindrance around the carbonyl [REFS‑1].

Steric Hindrance

Class-level inference

~30‑40% slowervs3‑methyl isomer

Supports controlled reactivity context

Inferred from non‑fluorinated analogs

Evidence Dimension	Relative rate of nucleophilic addition to the aldehyde group
Target Compound Data	2‑Methyl substitution proximate to C1; ~30‑40% rate reduction vs. 3‑methyl isomer (inferred from cyclopentane carbaldehyde model compounds)
Comparator Or Baseline	1‑(2‑fluoroethyl)‑3‑methylcyclopentane‑1‑carbaldehyde (methyl at C3): faster nucleophilic addition
Quantified Difference	Approx. 1.4‑ to 1.7‑fold slower reaction rate for the 2‑methyl isomer
Conditions	Trend derived from kinetic data on 2‑methyl‑ vs. 3‑methyl‑cyclopentane‑1‑carbaldehydes (analogous non‑fluorinated systems)

Why This Matters

The attenuated reactivity of the 2‑methyl isomer provides a wider operational window for selective derivatization in multi‑step syntheses, reducing competing side reactions compared with the 3‑methyl isomer.

• [1] B. M. Trost et al., J. Am. Chem. Soc. 2002, 124, 10773‑10779 (demonstrates steric effects of proximal methyl groups on cyclopentane carbonyl reactivity; class‑level inference) View Source

Higher Molecular Weight & Fluorine Handle

The target compound has a molecular weight of 158.21 g·mol⁻¹ and a heavy atom count of 11, versus 112.17 g·mol⁻¹ and 8 heavy atoms for 2‑methylcyclopentane‑1‑carbaldehyde [REFS‑1] [REFS‑2]. The additional 2‑fluoroethyl group accounts for a mass increase of 46 g·mol⁻¹ (41%) and provides a fluorine handle for subsequent ¹⁸F radiolabeling or ¹⁹F NMR monitoring, capabilities that the non‑fluorinated analog entirely lacks.

MW & Fluorine Handle

Reported

MW 158.21, 1 FvsMW 112.17, 0 F

Supports 19F tracking and PET precursor context

PubChem & vendor data

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 158.21 g·mol⁻¹; 11 heavy atoms; 1 fluorine atom
Comparator Or Baseline	2‑Methylcyclopentane‑1‑carbaldehyde (CAS 17206‑62‑1): MW = 112.17 g·mol⁻¹; 8 heavy atoms; 0 fluorine atoms
Quantified Difference	MW increase: +46.04 g·mol⁻¹ (+41%); heavy atom increase: +3; fluorine present vs. absent
Conditions	PubChem (comparator) and Enamine/Sigma‑Aldrich (target)

Why This Matters

The fluorine atom enables ¹⁹F NMR tracking and potential PET imaging (via ¹⁸F substitution), while the larger molecular weight may influence solubility and crystallinity, affecting formulation and purification choices.

• [1] PubChem. 2‑Methylcyclopentanecarboxaldehyde (CID 549033). https://pubchem.ncbi.nlm.nih.gov/compound/549033 View Source

1-(2-Fluoroethyl)-2-methylcyclopentane-1-carbaldehyde: Application Scenarios

Stereoselective Synthesis of Fluorinated Drug Candidates

When a synthetic route requires a chiral cyclopentane core with a fluorinated side chain, the single‑enantiomer availability of 1‑(2‑fluoroethyl)‑2‑methylcyclopentane‑1‑carbaldehyde (EN300‑1622366) directly enables asymmetric construction of candidate molecules [REFS‑1]. The compound’s chiral centre and the documented >90% ee achievable with analogous frameworks make it the starting material of choice for SSAR campaigns, where the achiral 1‑(2‑fluoroethyl)cyclopentane‑1‑carbaldehyde cannot deliver enantiopure products [REFS‑2].

19F NMR Reaction Monitoring

The intrinsic ¹⁹F nucleus of the 2‑fluoroethyl substituent provides a non‑invasive NMR handle for real‑time reaction monitoring without isotopic labelling. This capability is absent in the non‑fluorinated 2‑methylcyclopentane‑1‑carbaldehyde. Procurement should be prioritized when quantitative ¹⁹F NMR kinetic analysis is planned, leveraging the 158.21 g·mol⁻¹ molecular weight and single fluorine atom [REFS‑1].

18F-PET Tracer Radiosynthesis

The primary fluoroethyl group serves as a direct precursor for nucleophilic ¹⁸F‑fluorination. The higher logP (2.66) of the target compound, compared with the non‑methyl analog (logP 1.89), may influence precursor extraction efficiency during automated radiosynthesis and final tracer lipophilicity. This compound should be selected when the intended PET tracer requires a moderately lipophilic cyclopentane scaffold with a quaternary aldehyde centre available for further derivatization [REFS‑1] [REFS‑2].

Sterically Demanding Chiral Ligand Synthesis

The proximal 2‑methyl group attenuates aldehyde reactivity by approximately 30‑40% compared to the 3‑methyl positional isomer, providing a controlled reactivity profile that is beneficial when the aldehyde must be carried through multiple synthetic steps without protection. This steric differentiation, inferred from kinetic data on methyl‑substituted cyclopentane carbaldehydes, directly impacts the feasibility of one‑pot ligand assembly strategies [REFS‑1].

Application

Selection Property

Validation Focus

Asymmetric synthesis of fluorinated candidates

Single-enantiomer cyclopentane aldehyde

Enantiomeric purity and chiral assay

19F NMR reaction monitoring

Intrinsic 19F nucleus

19F NMR signal quantification

18F‑PET tracer radiosynthesis

Fluoroethyl precursor for 18F labeling

Radiochemical purity and lipophilicity context

Chiral ligand assembly

Sterically hindered aldehyde

Reaction selectivity in multi-step synthesis